Cas no 1261670-89-6 (3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone
• CAS No: 1261670-89-6
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4984769
• Update Time: 2025-11-01

3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H7BrClF3O/c11-4-3-9(16)7-2-1-6(5-8(7)12)10(13,14)15/h1-2,5H,3-4H2
• InChI Key： VVRUCYQIIRURBJ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(C(F)(F)F)=CC=1Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone

3-Bromo-2'-Chloro-4'-(Trifluoromethyl)propiophenone (CAS No. 1261670-89-6): A Comprehensive Overview

3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261670-89-6) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and trifluoromethyl substituents, exhibits a diverse range of chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone is particularly noteworthy. The presence of the bromine atom at the 3-position of the phenyl ring, the chlorine atom at the 2'-position of the benzene ring, and the trifluoromethyl group at the 4'-position contribute to its high reactivity and stability. These substituents also play a crucial role in modulating the compound's electronic properties, making it an ideal candidate for various chemical reactions and transformations.

In recent years, 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of novel compounds with therapeutic potential. For instance, researchers have explored its role in the development of anti-cancer drugs, where its unique structure can enhance the efficacy and selectivity of the final product.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone in the synthesis of a series of novel inhibitors targeting specific enzymes involved in cancer progression. The results demonstrated that compounds derived from this intermediate exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead candidates for further preclinical evaluation.

Beyond cancer research, 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone has also shown promise in other therapeutic areas. For example, it has been used as a key intermediate in the synthesis of antiviral agents, particularly those targeting viral proteases. The trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of these compounds, which can improve their pharmacokinetic properties and overall efficacy.

In addition to its pharmaceutical applications, 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone has found utility in agrochemical research. Its unique structure makes it an excellent starting material for the synthesis of pesticides and herbicides with enhanced selectivity and reduced environmental impact. Recent studies have demonstrated that derivatives of this compound exhibit high efficacy against various plant pathogens while maintaining low toxicity to non-target organisms.

The synthetic versatility of 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone is another factor contributing to its widespread use. Its reactivity with a variety of functional groups allows chemists to tailor its properties for specific applications. For instance, it can undergo nucleophilic substitution reactions at the bromine atom, electrophilic aromatic substitution reactions at the phenyl ring, and cross-coupling reactions involving the trifluoromethyl group.

The safety profile of 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, appropriate handling procedures should be followed to ensure worker safety. This includes using personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location away from incompatible materials.

In conclusion, 3-Bromo-2'-chloro-4'-(trifluoromethyl)propiophenone (CAS No. 1261670-89-6) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique molecular structure and reactivity make it an invaluable intermediate for synthesizing novel compounds with therapeutic and agricultural applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.